Cas no 683235-62-3 ((2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(thiophen-2-yl)prop-2-enamide)

(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(thiophen-2-yl)prop-2-enamide structure
683235-62-3 structure
Product Name:(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(thiophen-2-yl)prop-2-enamide
CAS No:683235-62-3
MF:C15H10N2O3S
MW:298.316502094269
CID:5754927
PubChem ID:6024028
Update Time:2023-11-21

(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-N-(1,3-dioxoisoindol-5-yl)-3-thiophen-2-ylprop-2-enamide
    • AB00673282-01
    • N-(1,3-Dioxoisoindolin-5-yl)-3-(thiophen-2-yl)acrylamide
    • SR-01000010417-1
    • SR-01000010417
    • AKOS024602872
    • 683235-62-3
    • (2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(thiophen-2-yl)prop-2-enamide
    • F1105-0197
    • (E)-N-(1,3-dioxoisoindolin-5-yl)-3-(thiophen-2-yl)acrylamide
    • 2-Propenamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-3-(2-thienyl)-
    • Inchi: 1S/C15H10N2O3S/c18-13(6-4-10-2-1-7-21-10)16-9-3-5-11-12(8-9)15(20)17-14(11)19/h1-8H,(H,16,18)(H,17,19,20)
    • InChI Key: XFBRHKITHGPIMC-UHFFFAOYSA-N
    • SMILES: C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)C=CC1SC=CC=1

Computed Properties

  • Exact Mass: 298.04121336g/mol
  • Monoisotopic Mass: 298.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.499±0.06 g/cm3(Predicted)
  • pka: 9.70±0.20(Predicted)

(2E)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-3-(thiophen-2-yl)prop-2-enamide Pricemore >>

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